Cas no 924-44-7 (Ethyl Glyoxylate (>50% in Toluene))

Ethyl glyoxalate solution is a transparent colorless to yellowish solution used in organic synthesis and chiral drug synthesis

Ethyl Glyoxylate (>50% in Toluene) structure

924-44-7 structure

Product Name:Ethyl Glyoxylate (>50% in Toluene)

CAS No:924-44-7

Molecular Formula:C₄H₆O₃

Molecular Weight:102.088641643524

MDL:MFCD00044009

CID:40238

PubChem ID:24873397

Ethyl Glyoxylate (>50% in Toluene) Properties

Names and Identifiers

- ethyl glyoxalate solution
- Ethyl glyoxylate
- Glyoxylic acid ethyl ester
- Ethyl oxoacetate~Glyoxylic acid ethyl ester~Oxoacetic acid ethyl ester
- Ethyl glyoxalate
- ethyl 2-oxoacetate
- Ethyl oxoacetate
- Acetic acid, oxo-, ethyl ester (9CI)
- Glyoxylic acid, ethyl ester (6CI, 7CI, 8CI)
- Formyl ethoxy ketone
- Glyoxalic acid ethyl ester
- NSC 49206
- Oxoacetic acid ethyl ester
- Acetic acid, oxo-, ethyl ester
- UNII-IXX9MQ1J1I
- NSC49206
- DTXSID6061282
- Ethyl Glyoxylate (>50per cent in Toluene)
- EINECS 213-105-3
- MFCD00044009
- F0001-2228
- SCHEMBL16187
- oxo-acetic acid, ethyl ester
- ethyl glyoxilate
- Ethyl oxoacetate solution
- Ethyl 2-oxoacetate (50% in toluene)
- Ethyl 2-oxoacetate 50% in toluene
- oxo-acetic acid ethyl ester
- Glyoxylic acid, ethyl ester
- AKOS009158794
- Acetic acid, 2-oxo-, ethyl ester
- Ethyl glyoxalate, Tech grade, 30% solution in toluene
- 2-oxoacetic acid, ethyl ester
- NS00021386
- 192130-58-8
- ethyl-2-oxoacetate
- CHEBI:53275
- D78103
- STR04647
- Ethyl oxoacetate, tech, 50% solution in toluene
- ethyloxoacetate
- oxoacetic acid ethyl ester
- glyoxalic acid ethylester
- Q27124039
- IXX9MQ1J1I
- 924-44-7
- NSC-49206
- DB-007537
- glyoxylic acid ethylester
- ethyl oxo-acetate
- +Expand
- MDL： MFCD00044009
- InChIKey： DBPFRRFGLYGEJI-UHFFFAOYSA-N
- Inchi： 1S/C4H6O3/c1-2-7-4(6)3-5/h3H,2H2,1H3
- SMILES： O=CC(OCC)=O
- BRN： 1209486

Computed Properties

Exact Mass: 102.03200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 102.032
Heavy Atom Count: 7
Complexity: 77
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 43.4A^2

Experimental Properties

LogP: -0.25160
PSA: 43.37000
Refractive Index: 1.4750
Water Partition Coefficient: Immiscible with water.
Boiling Point: 110°C
Flash Point: 7 ºC
Color/Form: Transparent colorless to slightly yellow solution
Solubility: Not determined
Sensitiveness: Air Sensitive
Density: 1.03

Ethyl Glyoxylate (>50% in Toluene) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB46112-5g	Ethyl glyoxalate, 50% in toluene	924-44-7	50%toluene solution	5g	$8.00
Aaron	AR0035L8-5g	Ethyl glyoxalate	924-44-7		5g	$4.00
Apollo Scientific	OR59968-25g	Ethyl oxoacetate, 50% solution in toluene	924-44-7	tech	25g	£20.00	2024-05-23
Cooke Chemical	A3954812-25ML	Ethyl glyoxalate solution	924-44-7	50%intoluene	25ml	RMB 53.60	2023-09-07
Fluorochem	079534-10g	Ethyl 2-oxoacetate in 50% Toluene (polymerised)	924-44-7	97%	10g	￡11.00	2022-03-01
Oakwood	079534-1g	Ethyl 2-oxoacetate 50% in toluene	924-44-7	tech	1g	$10.00	2024-07-19
TRC	E918550-5g	Ethyl Glyoxylate (>50% in Toluene)	924-44-7		5g	$150.00	2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E106246-100ml	Ethyl Glyoxylate (>50% in Toluene)	924-44-7	50% in toluene	100ml	¥174.90	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1046800-25g	Ethyl glyoxalate, 50% solution in toluene	924-44-7	50%	25g	￥39	2023-04-12
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E48980-25g	Ethyl glyoxalate, 50% solution in toluene	924-44-7		25g	¥108.0	2021-09-09

Ethyl Glyoxylate (>50% in Toluene) Synthesis

Synthetic Circuit 1

298-12-4

64-17-5

924-44-7

Reaction Conditions

1.1 Reagents: Sodium chloride Solvents: Ethanol , tert-Butyl methyl ether ; 18 h, rt

Reference

: Method for preparation of (S)-3-cyano-5-methylhexanoic acid esters via enzymic reduction of enoates

, World Intellectual Property Organization, , ,

Synthetic Circuit 2

298-12-4

64-17-5

924-44-7

Reaction Conditions

1.1 Reagents: Sodium chloride Solvents: Ethanol , tert-Butyl methyl ether ; 18 h, rt

Reference

: Process for the Manufacture of Pregabalin

Anonymous, IP.com Journal, 2010, 10,

Synthetic Circuit 3

6065-82-3

298-12-4

924-44-7

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid ; 19 h, 90 °C
1.2 Reagents: Phosphorus pentoxide ; cooled; 2 h, 90 - 100 °C

Reference

: Study on the preparation of alkyl glyoxylate

Zhang, Zhixia; Zhu, Quan; Liu, Chao; Wang, Xiaoyan, Hebei Shifan Daxue Xuebao, 2012, 36(6), 597-600

Synthetic Circuit 4

623-50-7

924-44-7

Reaction Conditions

1.1 Catalysts: Bismuth Solvents: Water ; 0.1 MPa, 120 °C

Reference

: Method for producing glyoxylate

, China, , ,

Synthetic Circuit 5

87-91-2

924-44-7

Reaction Conditions

1.1 Reagents: Sodium periodate Solvents: Acetic acid , Acetone , Water ; 20 °C; 1 h, 30 - 50 °C

Reference

: Preparation of alkyl glyoxylate

, China, , ,

Synthetic Circuit 6

623-91-6

924-44-7

Reaction Conditions

1.1 Reagents: Ozone Solvents: Ethyl acetate

Reference

: Preparation of ethyl glyoxalate by ozonization of diethyl fumarate or malate

, Japan, , ,

Synthetic Circuit 7

623-50-7

924-44-7

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Alumina ; 0.5 MPa, 80 °C

Reference

: Process for production of glyoxylate

, China, , ,

Synthetic Circuit 8

623-50-7

924-44-7

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Aluminum iron potassium oxide ; 0.2 MPa, 120 °C

Reference

: Method for producing glyoxylate by oxidation of glycolate

, China, , ,

Synthetic Circuit 9

141-05-9

924-44-7

Reaction Conditions

1.1 Reagents: Hydrogen , Ozone Catalysts: Palladium Solvents: Ethyl acetate ; 80 min, 20 °C; 5 h, 4 MPa, 25 °C

Reference

: Synthesis of ethyl glyoxylate by ozonization

Yu, Ling; Liu, Fusheng; Yu, Shitao, Jingxi Huagong, 2012, 29(2), 205-208

Synthetic Circuit 10

623-91-6

924-44-7

Reaction Conditions

1.1 Reagents: Oxygen , Ozone Solvents: Ethyl acetate
1.2 Reagents: Hydrogen Catalysts: Palladium

Reference

: Preparation of ethyl glyoxylate from diethyl fumarate

, Japan, , ,

Synthetic Circuit 11

13811-71-7

924-44-7

Reaction Conditions

1.1 Reagents: Periodic acid (H5IO6) Solvents: Diethyl ether ; cooled; > 1 min, cooled

Reference

: Linearization of carbohydrate derived polycyclic frameworks

Singh, Priyanka; Panda, Gautam, RSC Advances, 2014, 4(60), 31892-31903

Synthetic Circuit 12

298-12-4

64-17-5

924-44-7

Reaction Conditions

1.1 Catalysts: Methanesulfonic acid Solvents: Toluene ; rt → 90 °C

Reference

: Synthetic method of glyoxalic acid ester

, China, , ,

Synthetic Circuit 13

87-91-2

924-44-7

Reaction Conditions

1.1 Reagents: Periodic acid (H5IO6) Solvents: Diethyl ether

Reference

: Periodic acid

Stengel, Jason H.; McMills, Mark C., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2016, 1, 1-6

Synthetic Circuit 14

408332-88-7

924-44-7

Reaction Conditions

1.1 Reagents: Periodic acid (H5IO6) Solvents: Diethyl ether

Reference

: Periodic acid

Stengel, Jason H.; McMills, Mark C., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2006, 1, 1-5

Synthetic Circuit 15

105-56-6

924-44-7

Reaction Conditions

1.1 Reagents: Potassium superoxide

Reference

: Potassium superoxide

Johnson, Roy A., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, 1, 1-8

Synthetic Circuit 16

4755-77-5

924-44-7

Reaction Conditions

1.1 Reagents: Dimethylphenylsilane Catalysts: Ruthenium(1+), bis(acetonitrile)(η5-2,4-cyclopentadien-1-yl)[tris(1-methylethyl)… Solvents: Acetone , Chloroform , 2,2-Dimethylpropanenitrile ; 20 h, rt

Reference

: Process for the catalytic reduction of acid chlorides and imidoyl chlorides to aldehydes and imidoyls

, United States, , ,

Synthetic Circuit 17

4755-77-5

924-44-7

Reaction Conditions

1.1 Reagents: Acetonitrile , Dimethylphenylsilane Catalysts: 2,2-Dimethylpropanenitrile , Ruthenium(1+), bis(acetonitrile)(η5-2,4-cyclopentadien-1-yl)[tris(1-methylethyl)… Solvents: Chloroform ; 20 h, rt

Reference

: Chemoselective Ruthenium-Catalyzed Reduction of Acid Chlorides to Aldehydes with Dimethylphenylsilane

Gutsulyak, Dmitry V.; Nikonov, Georgii I., Advanced Synthesis & Catalysis, 2012, 354(4), 607-611

Synthetic Circuit 18

4192-77-2

924-44-7

100-52-7

Reaction Conditions

1.1 Reagents: 4-Chlorobenzenethiol , Phosphoric acid , Oxygen Catalysts: Vanadium trichloride , N-[(2-Hydroxyphenyl)methylene]-L-serine methyl ester Solvents: Acetone

Reference

: Unexpected Catalyzed C:C Bond Cleavage by Molecular Oxygen Promoted by a Thiyl Radical

Baucherel, Xavier; Uziel, Jacques; Juge, Sylvain, Journal of Organic Chemistry, 2001, 66(13), 4504-4510

Synthetic Circuit 19

141-05-9

924-44-7

Reaction Conditions

1.1 Reagents: Ozone Solvents: Dichloromethane ; -78 °C
1.2 Reagents: Dimethyl sulfide ; 5 h, -78 °C

Reference

: Highly Selective Stable Isotope Labeling of Histidine Residues by Using a Novel Precursor in E. coli-Based Overexpression Systems

Schoerghuber, Julia; Geist, Leonhard; Platzer, Gerald; Konrat, Robert; Lichtenecker, Roman J., ChemBioChem, 2017, 18(15), 1487-1491

Synthetic Circuit 20

79-37-8

64-17-5

924-44-7

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 1 h, 0 °C
1.2 Reagents: Imidazole Solvents: Tetrahydrofuran ; 10 min, 0 °C; 30 min, 0 °C

Reference

: N-heterocyclic carbene-catalyzed atroposelective synthesis of axially chiral 5-aryl 2-pyrones from enals

Wang, Guanjie; Huang, Juhui; Zhang, Linxue; Han, Jinna; Zhang, Xiaoxiang; et al, Science China: Chemistry, 2022, 65(10), 1953-1961

Ethyl Glyoxylate (>50% in Toluene) Raw materials

Ethyl Glyoxylate (>50% in Toluene) Preparation Products

Ethyl Glyoxylate (>50% in Toluene) Suppliers

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:924-44-7)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

JIANG SU RUN FENG HE CHENG Technology Co., Ltd.

Audited Supplier

(CAS:924-44-7)

MR./MRS.:CAI JING LI

Phone:18662931390

Email:507167383@qq.com

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:924-44-7)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

Hubei Changxinsheng Pharm Co.,Ltd

Audited Supplier

(CAS:924-44-7)

MR./MRS.:WU JING LI

Phone:18971238634

Email:2189484023@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:924-44-7)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:924-44-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:924-44-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Ethyl Glyoxylate (>50% in Toluene) Related Literature

1. A straightforward one-pot multicomponent synthesis of polysubstituted pyrroles

Xufeng Lin,Zhenjun Mao,Xixiang Dai,Ping Lu,Yanguang Wang Chem. Commun. 2011 47 6620
2. An overview of the applications of chiral phosphoric acid organocatalysts in enantioselective additions to CO and CN bonds

Xabier del Corte,Edorta Martínez de Marigorta,Francisco Palacios,Javier Vicario,Aitor Maestro Org. Chem. Front. 2022 9 6331
3. Multicomponent reactions as a potent tool for the synthesis of benzodiazepines

Hassan Farhid,Vida Khodkari,Mohammad Taghi Nazeri,Siamak Javanbakht,Ahmad Shaabani Org. Biomol. Chem. 2021 19 3318
4. Ligand spheres in asymmetric hetero Diels–Alder reactions catalyzed by Cu(ii) box complexes: experiment and modeling

V. Umamaheswari,Pawel Cias,Andreas P?ppl,Martin Kaupp,Georg Gescheidt Dalton Trans. 2014 43 698
5. C–H functionalization of terminal alkynes towards stereospecific synthesis of (E) or (Z) 2-methylthio-1,4-ene-diones

Shekaraiah Devari,Arvind Kumar,Ramesh Deshidi,Bhahwal Ali Shah Chem. Commun. 2015 51 5013
6. Asymmetric catalytic arylation of ethyl glyoxylate using organoboron reagents and Rh(i)–phosphane and phosphane–phosphite catalysts

Carolina Silva Marques,Mehmet Dindaro?lu,Hans-Günther Schmalz,Anthony J. Burke RSC Adv. 2014 4 6035
7. Microwave-assisted multicomponent diastereoselective 1,3-dipolar cycloaddition of ethyl glyoxylate derived azomethine ylides

Juan Mancebo-Aracil,Carmen Nájera,José M. Sansano Org. Biomol. Chem. 2013 11 662
8. Synthesis of tetrazoles via isocyanide-based reactions

Ali Maleki,Afshin Sarvary RSC Adv. 2015 5 60938
9. Enol ethers as carbonyl surrogates in a modification of the Povarov synthesis of 3-aryl quinolines and their anti-Toxoplasma activity

Carla E. Brown,James McNulty,Claudia Bordón,Robert Yolken,Lorraine Jones-Brando Org. Biomol. Chem. 2016 14 5951
10. Asymmetric catalytic arylation of ethyl glyoxylate using organoboron reagents and Rh(i)–phosphane and phosphane–phosphite catalysts

Carolina Silva Marques,Mehmet Dindaro?lu,Hans-Günther Schmalz,Anthony J. Burke RSC Adv. 2014 4 6035

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

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